Cas no 868370-18-7 (N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 868370-18-7
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 6337190
• PubChem ID: 2150944
• Update Time: 2025-07-02

N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• AKOS024611013
• (Z)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• 868370-18-7
• F1814-0852
• N-(3-Ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• N-[(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)propanamide
• HMS1654B14

• Inchi： 1S/C14H18N2OS/c1-5-12(17)15-14-16(6-2)11-8-9(3)7-10(4)13(11)18-14/h7-8H,5-6H2,1-4H3/b15-14-
• InChI Key： GJUOONYEBLLUGL-PFONDFGASA-N
• SMILES： S1/C(=N\C(CC)=O)/N(CC)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Professional Introduction to N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 868370-18-7)

N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, identified by its CAS number 868370-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The chemical structure of N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide incorporates a benzothiazole core, which is a well-known pharmacophore in medicinal chemistry. The benzothiazole scaffold is characterized by its ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The presence of the 2Z configuration suggests a specific stereochemical arrangement that may influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds for their potential applications in drug discovery. The benzothiazole derivative mentioned here is no exception. Studies have demonstrated that benzothiazole-based molecules exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, particularly the ethyl and dimethyl groups at positions 3 and 5 respectively, contributes to its unique chemical profile and may enhance its interaction with biological targets.

The synthesis of N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzothiazole ring system followed by the introduction of the propamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural framework efficiently.

The pharmacological evaluation of N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide has revealed promising results in preclinical studies. Initial in vitro assays have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, it has demonstrated potent effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammation pathways. Additionally, preliminary cell-based assays suggest that this molecule may possess anticancer properties by interfering with critical signaling pathways involved in tumor growth and progression.

The potential therapeutic applications of N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylenepropanamide are vast. Given its structural similarity to known bioactive molecules, it holds promise for the development of new drugs targeting conditions such as cancer, inflammation-related disorders, and infectious diseases. Further research is ongoing to elucidate its mechanism of action and to optimize its pharmacokinetic profile for clinical translation.

In conclusion, N-(2Z)-3-Ethyl -5 ,7-Dimethyl - 2 , 3 - Dihydro - 1 , 3 - Benzothiazol - 2 - Ylidenepropanamide (CAS No . 868370 - 18 - 7 ) strong > represents a significant advancement in pharmaceutical chemistry . Its unique structural features and promising biological activities make it a valuable candidate for further investigation . As research continues to uncover new therapeutic targets and mechanisms , compounds like this are poised to play a crucial role in the development of next-generation therapeutics . The ongoing studies into its pharmacological properties are expected to provide valuable insights into its potential applications in medicine . p >